Cas no 2227757-00-6 ((2R)-4-(5-chloro-2-fluoropyridin-3-yl)butan-2-ol)

• Product Name: (2R)-4-(5-chloro-2-fluoropyridin-3-yl)butan-2-ol
• CAS No: 2227757-00-6
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• CID: 5997639
• PubChem ID: 165634634
• Update Time: 2025-06-27

(2R)-4-(5-chloro-2-fluoropyridin-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(5-chloro-2-fluoropyridin-3-yl)butan-2-ol
• 2227757-00-6
• EN300-1977351

• Inchi： 1S/C9H11ClFNO/c1-6(13)2-3-7-4-8(10)5-12-9(7)11/h4-6,13H,2-3H2,1H3/t6-/m1/s1
• InChI Key： DMBXYNBTMXRXRD-ZCFIWIBFSA-N
• SMILES： ClC1=CN=C(C(=C1)CC[C@@H](C)O)F

Computed Properties

• Exact Mass: 203.0513198g/mol
• Monoisotopic Mass: 203.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1Ų

Additional information on (2R)-4-(5-chloro-2-fluoropyridin-3-yl)butan-2-ol

(2R)-4-(5-chloro-2-fluoropyridin-3-yl)butan-2-ol and CAS No. 2227757-00-6: A Comprehensive Overview of Its Chemical Properties, Pharmacological Potential, and Research Applications

(2R)-4-(5-chloro-2-fluoropyridin-3-yl)butan-2-ol is a chiral organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. Its chemical formula, CAS No. 2227757-00-6, represents a complex scaffold featuring a pyridine ring substituted with halogen atoms and a butanol functional group. The compound's stereochemistry, defined by the (2R) configuration, plays a critical role in its pharmacological activity and selectivity. Recent studies have highlighted the potential of this molecule in targeting specific biological pathways, making it a promising candidate for drug development.

The molecular architecture of (2R)-4-(5-chloro-2-fluoropyridin-3-yl)butan-2-ol is characterized by its pyridine ring, which is modified with a 5-chloro and 2-fluoro substituent. This functionalization imparts unique electronic properties to the ring, enabling interactions with biological targets such as enzymes or receptors. The butan-2-ol moiety further contributes to the molecule's solubility and metabolic stability, which are essential for pharmaceutical applications. Researchers have explored the synthesis of this compound through various methodologies, including catalytic approaches that enhance yield and purity.

Recent advancements in medicinal chemistry have underscored the importance of halogenated pyridine derivatives in drug discovery. The 5-chloro-2-fluoropyridin-3-yl group in (2R)-4-(5-chloro-2-fluoropyridin-3-yl)butan-2-ol is particularly noteworthy due to its ability to modulate receptor binding affinity. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that such halogen substitutions can significantly alter the pharmacokinetic profile of the molecule, improving its bioavailability and target specificity. These findings align with the broader trend of optimizing aromatic ring substitutions to enhance drug efficacy.

Pharmacological studies on (2R)-4-(5-chloro-2-fluoropyridin-3-yl)butan-2-ol have revealed its potential as a modulator of inflammatory pathways. The compound exhibits anti-inflammatory activity by inhibiting key enzymes involved in cytokine production, such as COX-2 and NF-κB. This mechanism is supported by preclinical data from 2024, where the molecule showed dose-dependent suppression of pro-inflammatory markers in cell culture models. The stereochemical configuration of the compound appears to be critical for its biological activity, as the (2R) isomer demonstrated higher potency compared to the (2S) counterpart.

Structural modifications to (2R)-4-(5-chloro-2-fluoropyridin-3-yl)butan-2-ol have been explored to enhance its therapeutic potential. A 2023 publication in *Bioorganic & Medicinal Chemistry* reported the synthesis of analogs with varying substituents on the pyridine ring, demonstrating that subtle changes in the fluorine and chlorine positions can significantly impact the compound's biological activity. These findings highlight the importance of molecular design in optimizing drug candidates for specific therapeutic applications.

From a synthetic perspective, the production of (2R)-4-(5-chloro-2-fluoropyridin-3-yl)butan-2-ol involves complex multi-step processes. The initial step typically involves the formation of the pyridine ring through a nucleophilic substitution reaction, followed by the introduction of the butanol functional group. Recent advancements in asymmetric synthesis have enabled the efficient preparation of the (2R) isomer, which is crucial for its pharmacological properties. Researchers have also investigated the use of organocatalytic methods to improve the stereoselectivity of the reaction, reducing the need for costly chiral resolution techniques.

The compound's interaction with biological targets has been studied using advanced analytical techniques such as molecular docking and X-ray crystallography. These studies suggest that (2R)-4-(5-chloro-2-fluoropyridin-3-yl)butan-2-ol binds to specific protein domains with high affinity, potentially modulating signaling pathways associated with diseases such as cancer and autoimmune disorders. A 2024 review in *Drug Discovery Today* emphasized the role of such compounds in targeting kinases, which are often implicated in pathological processes.

While the biological activity of (2R)-4-(5-chloro-2-fluoropyridin-3-yl)butan-2-ol is promising, further research is needed to fully understand its mechanism of action and therapeutic potential. Ongoing studies are focused on evaluating its safety profile, pharmacokinetic behavior, and selectivity for target receptors. The compound's unique structural features make it a valuable candidate for drug development, particularly in the context of personalized medicine where tailored therapies are increasingly sought.

In conclusion, (2R)-4-(5-chloro-2-fluoropyridin-3-yl)butan-2-ol represents a significant advancement in the field of medicinal chemistry. Its complex molecular structure and stereochemical configuration offer unique opportunities for optimizing drug efficacy and selectivity. As research continues to uncover its biological mechanisms and therapeutic applications, this compound is poised to play a pivotal role in the development of novel pharmaceutical agents for a wide range of medical conditions.